(4-Bromophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone

• IUPAC Name: (4-bromophenyl)-[5-(dimethylamino)-4-(4-phenoxyphenyl)thiophen-2-yl]methanone
• InChI: InChI=1S/C25H20BrNO2S/c1-27(2)25-22(16-23(30-25)24(28)18-8-12-19(26)13-9-18)17-10-14-21(15-11-17)29-20-6-4-3-5-7-20/h3-16H,1-2H3
• InChI Key: KIVPPKANNRAUMO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(C=C(S1)C(=O)C2=CC=C(C=C2)Br)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C25H20BrNO2S
• Molecular Weight: 478.4 g/mol

Description

(4-Bromophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone, also known as BDPT, is an organic compound that has a wide range of applications in scientific research. BDPT is a brominated phenyl compound with a thienyl group and a methoxy group attached to the phenyl ring. It is a colorless solid that is insoluble in water but soluble in organic solvents. BDPT has been used in a variety of scientific research applications, including synthesis, catalysis, and drug discovery.

Scientific Research Applications

Antioxidant Properties

Bromophenols, including those derived from "(4-Bromophenyl)(5-(dimethylamino)-4-(4-phenoxyphenyl)-2-thienyl)methanone," have shown significant antioxidant power. The synthesis and evaluation of these compounds reveal their effective radical scavenging activities and total reducing power, suggesting their potential as antioxidants in various applications (Çetinkaya et al., 2012); (Balaydın et al., 2010).

Antimicrobial Activity

Derivatives of "this compound" have been explored for their antimicrobial properties. The synthesis of brominated spirobenzofuran compounds from a related phenol demonstrated notable activity against yeasts such as Cryptococcus neoformans and Candida albicans, highlighting the potential of these compounds in antimicrobial applications (Omolo et al., 2011).

Enzyme Inhibition

Novel bromophenols synthesized from the parent compound have been investigated for their inhibitory effects on human cytosolic carbonic anhydrase II (hCA II), a valuable target for treating various diseases. These studies indicate that some derivatives show effective hCA II inhibitory activity, suggesting their use in developing new inhibitors for therapeutic applications (Balaydın et al., 2012); (Akbaba et al., 2013).

Synthesis and Characterization

The synthesis and characterization of derivatives, including those related to "this compound," are crucial for understanding their chemical properties and potential applications. Studies on the crystal structure and synthetic pathways offer insights into the structural aspects that contribute to their biological activities and potential for further development (Xin-mou, 2009).